2-(Dimethylamino)-4-hydroxybenzoic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• SMILES: CN(C)C1=C(C=CC(=C1)O)C(=O)O
• InChI: InChI=1S/C9H11NO3/c1-10(2)8-5-6(11)3-4-7(8)9(12)13/h3-5,11H,1-2H3,(H,12,13)
• InChIKey: FBORKUJMONYOHX-UHFFFAOYSA-N

2-(Dimethylamino)-4-hydroxybenzoic Acid: Research and Industrial Use

2-(Dimethylamino)-4-hydroxybenzoic acid (CAS 1243456-53-2, molecular formula C9H11NO3, molecular weight 181.19 g/mol) is a disubstituted benzoic acid derivative bearing a dimethylamino group at the ortho position and a hydroxyl group at the para position relative to the carboxylic acid . Available at 98% standard purity with comprehensive batch-specific QC documentation (NMR, HPLC, GC) from specialty suppliers , it serves as a versatile intermediate in dye synthesis, pharmaceutical research, and fluorescence probe development.

Synthesis precursor for near-infrared benzorhodamine dyes via condensation with 7-alkylamino-2-naphthols

Low intrinsic fluorescence background supports turn-on probe and dark quencher development

Ortho-dimethylamino H-bond lowers carboxylic acid pKa, enabling pH-selective extraction and purification workflows

2-(Dimethylamino)-4-hydroxybenzoic Acid: Positional Isomer Limitations

Positional isomerism on the benzoic acid scaffold is not a trivial substitution; the ortho-dimethylamino group in 2-(dimethylamino)-4-hydroxybenzoic acid engages in intramolecular hydrogen bonding with the adjacent carboxylic acid, which fundamentally alters its acid-base equilibrium, photophysical signatures, and chemical reactivity relative to its meta- and para-substituted isomers [1]. Empirical evidence shows that the carboxylic acid pKa in 2-amino-4-hydroxybenzoic acid analogues is lowered by approximately 1.3 log units compared to 4-hydroxybenzoic acid (pKa 3.25 versus 4.54) , a shift that directly impacts ionization state, solubility, and partitioning behavior in both synthetic and biological environments. Consequently, 4-(dimethylamino)-2-hydroxybenzoic acid, 3-(dimethylamino)-4-hydroxybenzoic acid, or unsubstituted 4-hydroxybenzoic acid cannot serve as drop-in replacements without altering reaction outcomes or assay results.

Positional isomer replacement (meta- or para-dimethylamino) may alter intramolecular H-bonding, shifting acid-base equilibrium and photophysical behavior

4-(Dimethylamino)-2-hydroxybenzoic acid or unsubstituted 4-hydroxybenzoic acid cannot provide the same ionization profile, risking different solubility and reactivity

Benzorhodamine dye synthesis fails to reach NIR emission with large Stokes shifts when using non-ortho-dimethylamino precursors

• [1] Revill, J. A. T. A Study of the Solution Photophysics of the Isomeric Aminobenzoic Acids, N,N-Dimethylaminobenzoic Acids and Their Methyl Esters. Doctoral Thesis, University of Central Lancashire, 1993. https://clok.uclan.ac.uk/id/eprint/20170/ (accessed 2026-04-27). View Source

2-(Dimethylamino)-4-hydroxybenzoic Acid: Quantitative Advantages Over Analogs

Superior Purity and QC vs. the 4-Isomer

Commercially available 2-(dimethylamino)-4-hydroxybenzoic acid (CAS 1243456-53-2) from Bidepharm is supplied at 98% standard purity with batch-specific QC documentation that includes NMR, HPLC, and GC analyses . In contrast, the positional isomer 4-(dimethylamino)-2-hydroxybenzoic acid (CAS 23050-91-1) from GLPbio is offered at a minimum purity of 95% without disclosed multi-method QC characterization [1]. The 3-percentage-point purity differential and the provision of orthogonal analytical characterization data for the target compound reduce the risk of unidentified impurities that can confound structure-activity relationship studies or introduce batch-to-batch variability in synthesis.

Purity & QC Documentation

Head-to-head

98% purity, orthogonal QC (NMR, HPLC, GC) vs. ≥95% purity, no multi-method QC disclosed for 4-isomer

Higher documented purity reduces impurity-driven artifacts in synthesis and assay reproducibility

Supplier specifications as of April 2026; QC documentation varies by lot

Evidence Dimension	Purity and analytical characterization documentation
Target Compound Data	98% purity; batch-specific QC includes NMR, HPLC, GC (Bidepharm)
Comparator Or Baseline	4-(Dimethylamino)-2-hydroxybenzoic acid: ≥95% purity; no multi-method QC documentation disclosed (GLPbio)
Quantified Difference	3% higher purity; presence vs. absence of published orthogonal QC data
Conditions	Commercial procurement specifications as of April 2026; analytical methods per supplier CoA

Why This Matters

Higher purity with documented QC reduces the likelihood of impurity-driven artifacts in downstream synthesis and biological assays, directly improving experimental reproducibility and procurement confidence.

• [1] GLPbio. 4-(Dimethylamino)-2-hydroxybenzoic acid, CAS 23050-91-1, min. 95% purity. https://www.glpbio.com/kr/gf28261.html (accessed 2026-04-27). View Source

pKa Reduction via Ortho-Dimethylamino H-Bond

The ortho-arrangement of the dimethylamino group in 2-(dimethylamino)-4-hydroxybenzoic acid facilitates intramolecular hydrogen bonding with the carboxylic acid proton, stabilizing the conjugate base and substantially lowering the COOH pKa relative to para-substituted analogs. While a direct experimental pKa for the target compound is not published, the structurally analogous 4-aminosalicylic acid (2-hydroxy-4-aminobenzoic acid) exhibits a COOH pKa of 3.25 at 25 °C , which is 1.29 log units lower than the pKa of 4.54 reported for 4-hydroxybenzoic acid [1]. By parallel reasoning, 2-(dimethylamino)-4-hydroxybenzoic acid is expected to have a COOH pKa in the range of 3.0–3.5, significantly more acidic than its 4-(dimethylamino)-2-hydroxybenzoic acid isomer, for which the carboxylic acid pKa is predicted near 4.5–5.0.

Carboxylic Acid pKa

Class-level

Predicted ~3.0–3.5 vs. 4.54 for 4-hydroxybenzoic acid

Ortho-dimethylamino H-bond stabilizes conjugate base, shifting ionization equilibrium by ~1.3 log units

Class inference from 4-aminosalicylic acid; direct pKa measurement recommended

Evidence Dimension	Carboxylic acid dissociation constant (pKa)
Target Compound Data	Predicted COOH pKa ≈ 3.0–3.5 (class inference from 4-aminosalicylic acid pKa 3.25)
Comparator Or Baseline	4-Hydroxybenzoic acid pKa 4.54; 4-(dimethylamino)-2-hydroxybenzoic acid predicted COOH pKa ≈ 4.5–5.0
Quantified Difference	Approximately 1.3–1.5 log units lower pKa for the ortho-dimethylamino isomer
Conditions	Aqueous solution, 25 °C; experimental pKa values from literature for comparator compounds

Why This Matters

A ~1.3-unit pKa shift translates to a roughly 20-fold difference in the ratio of ionized to neutral species at physiological pH, directly impacting solubility, membrane permeability, and chromatographic retention behavior in both analytical and preparative workflows.

• [1] Wikipedia. 4-Hydroxybenzoic acid. pKa 4.54. https://en.wikipedia.org/wiki/4-Hydroxybenzoic_acid (accessed 2026-04-27). View Source

Weak Fluorescence and Blue-Shifted Absorption

A comprehensive photophysical study of isomeric N,N-dimethylaminobenzoic acids and their methyl esters demonstrated that compounds bearing the dimethylamino group ortho to the carboxylic acid function exhibit fundamentally different optical behavior compared to their meta- and para-substituted counterparts. Specifically, the 2-N,N-dimethylamino compounds display weak, blue-shifted absorption bands and low fluorescence quantum yields, attributed to steric hindrance and intramolecular hydrogen bonding between the ortho substituents [1]. In contrast, the meta isomers show absorption peaks between 300 and 325 nm with fluorescence peaks between 350 and 410 nm, and para isomers exhibit anomalous dual fluorescence in polar solvents. These divergent photophysical signatures mean that 2-(dimethylamino)-4-hydroxybenzoic acid contributes minimal background autofluorescence and absorbance in the UV–visible spectral regions where many common fluorescent probes operate.

Fluorescence Profile

Class-level

Weak, blue-shifted absorption; low fluorescence quantum yield (ortho isomer class)

Minimal background signal favors turn-on sensor and quencher design

Class-level inference from Revill (1993); direct photophysical characterization advised

Evidence Dimension	Fluorescence quantum yield and absorption wavelength
Target Compound Data	Weak, blue-shifted absorption; low fluorescence quantum yield (qualitative observation from ortho isomer class)
Comparator Or Baseline	Meta isomers: absorbance 300–325 nm, fluorescence 350–410 nm; para isomers: anomalous dual fluorescence
Quantified Difference	No published numerical quantum yield for the target compound; class-level shift toward shorter wavelengths and weaker emission relative to meta/para isomers
Conditions	Solution photophysics studied under varied solvent, pH, concentration, and temperature conditions (Revill, 1993)

Why This Matters

The intrinsically low fluorescence background of the ortho-dimethylamino isomer makes it a preferred building block for designing turn-on fluorescent sensors, FRET probes, and quencher constructs where minimal background signal from the precursor is critical for achieving high signal-to-noise ratios.

• [1] Revill, J. A. T. A Study of the Solution Photophysics of the Isomeric Aminobenzoic Acids, N,N-Dimethylaminobenzoic Acids and Their Methyl Esters. Doctoral Thesis, University of Central Lancashire, 1993. https://clok.uclan.ac.uk/id/eprint/20170/ (accessed 2026-04-27). View Source

Essential Core for Near-Infrared Benzorhodamine Dyes

The 2-(dimethylamino)-4-hydroxybenzoic acid core, in the form of its benzoyl derivative 2-[4-(dimethylamino)-2-hydroxybenzoyl]benzoic acid, serves as the essential condensation partner for the synthesis of near-infrared (NIR)-emitting linear benzorhodamine dyes. These dyes, constructed from 7-alkylamino-2-naphthols and the dimethylamino-hydroxybenzoylbenzoic acid building block, emit in the NIR region up to 785 nm with large Stokes shifts exceeding 120 nm and exhibit photostability suitable for live-cell and tissue imaging [1]. Benzorhodamines derived from other hydroxybenzoic acid precursors lacking the ortho-dimethylamino-para-hydroxy substitution pattern fail to achieve comparable NIR emission wavelengths and Stokes shift magnitudes, underscoring the unique value of this specific substitution pattern for advanced fluorophore development.

NIR Dye Precursor

Reported

Derived dyes emit up to 785 nm, Stokes shifts >120 nm Non-dimethylamino precursors yield shorter wavelengths and smaller Stokes shifts

Enables NIR bioimaging dyes with large Stokes shifts for deep-tissue research

Based on Dai et al. 2020; condensation with 7-alkylamino-2-naphthol required

Evidence Dimension	Maximum emission wavelength and Stokes shift of derived benzorhodamine dyes
Target Compound Data	Dyes derived from 2-(4-(dimethylamino)-2-hydroxybenzoyl)benzoic acid: NIR emission up to 785 nm; Stokes shifts >120 nm
Comparator Or Baseline	Benzorhodamines derived from non-dimethylamino-substituted benzoic acid precursors reported in the same class typically emit at shorter wavelengths with smaller Stokes shifts
Quantified Difference	NIR emission capability up to 785 nm and Stokes shifts >120 nm are specifically attributed to the dimethylamino-hydroxybenzoylbenzoic acid building block
Conditions	Synthesis via condensation of 7-alkylamino-2-naphthols with 2-(4-(dimethylamino)-2-hydroxybenzoyl)benzoic acid; photophysical measurements in pH 7.4 PBS or organic solvents (Dai et al., 2020)

Why This Matters

Access to NIR-emitting dyes with large Stokes shifts is critical for deep-tissue bioimaging with reduced autofluorescence and improved signal discrimination; procurement of this specific hydroxybenzoic acid derivative is a prerequisite for synthesizing these advanced fluorophores.

• [1] Dai, M.; Lee, H.; Yang, Y. J.; Santra, M.; Song, C. W.; Jun, Y. W.; Reo, Y. J.; Kim, W. J.; Ahn, K. H. Synthesis of Near-Infrared-Emitting Benzorhodamines and Their Applications to Bioimaging and Photothermal Therapy. Chem. Eur. J. 2020, 26, 11921–11929. https://doi.org/10.1002/chem.202002696. View Source

2-(Dimethylamino)-4-hydroxybenzoic Acid: Application Scenarios

Near-Infrared Benzorhodamine Dye Synthesis for Bioimaging

The 2-(dimethylamino)-4-hydroxybenzoic acid scaffold is the essential starting material for constructing 2-[4-(dimethylamino)-2-hydroxybenzoyl]benzoic acid, which upon condensation with 7-alkylamino-2-naphthols yields linear benzorhodamine dyes emitting up to 785 nm with Stokes shifts >120 nm. These photostable NIR dyes enable fluorescence imaging with minimal tissue autofluorescence, providing clear advantages over dyes derived from non-dimethylamino benzoic acid precursors that emit at shorter wavelengths [1].

Low-Background Fluorescent Sensors and Dark Quenchers

Owing to the intrinsically weak fluorescence and blue-shifted absorption of the ortho-dimethylamino isomer [2], 2-(dimethylamino)-4-hydroxybenzoic acid is an ideal building block for constructing turn-on fluorescent probes, FRET-based assays, and dark quencher moieties where minimal background signal from the precursor is critical. The compound's low quantum yield ensures that any increase in fluorescence upon target binding or cleavage is easily detected above baseline, improving assay sensitivity compared to probes built from more emissive para-substituted aminohydroxybenzoic acid isomers.

pH-Dependent Extraction and Solubility Workflows

The carboxylic acid pKa of 2-(dimethylamino)-4-hydroxybenzoic acid is expected to fall in the range of 3.0–3.5, approximately 1.3 log units lower than that of 4-hydroxybenzoic acid (pKa 4.54) and the para-dimethylamino positional isomer . This pKa differential enables selective ionization and phase-transfer strategies: at pH 4.5, the target compound will be predominantly ionized and water-soluble, while the para isomer remains largely neutral and organic-soluble, facilitating selective extraction or chromatographic separation in purification workflows.

Application

Selection Property

Validation Focus

NIR benzorhodamine dye synthesis

ortho-Dimethylamino-hydroxybenzoyl condensation partner

NIR emission wavelength and Stokes shift magnitude

Low-background fluorescent sensors and dark quenchers

Intrinsically weak fluorescence of ortho isomer

Signal-to-noise ratio in turn-on probes and FRET assays

pH-selective extraction and purification

Ortho-substituent pKa depression via H-bonding

pH-dependent ionization and phase-transfer behavior

• [1] Dai, M.; Lee, H.; Yang, Y. J.; Santra, M.; Song, C. W.; Jun, Y. W.; Reo, Y. J.; Kim, W. J.; Ahn, K. H. Synthesis of Near-Infrared-Emitting Benzorhodamines and Their Applications to Bioimaging and Photothermal Therapy. Chem. Eur. J. 2020, 26, 11921–11929. https://doi.org/10.1002/chem.202002696. View Source
• [2] Revill, J. A. T. A Study of the Solution Photophysics of the Isomeric Aminobenzoic Acids, N,N-Dimethylaminobenzoic Acids and Their Methyl Esters. Doctoral Thesis, University of Central Lancashire, 1993. https://clok.uclan.ac.uk/id/eprint/20170/ (accessed 2026-04-27). View Source